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Compound of Interest

Compound Name: Boc-D-Arg(Pbf)-OH

Cat. No.: B558569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Boc-D-Arg(Pbf)-OH, a cornerstone in solid-phase peptide synthesis, demands careful

handling to ensure laboratory safety and experimental integrity. This in-depth technical guide

provides a comprehensive overview of its safety data and essential handling precautions,

tailored for professionals in research and drug development.

Section 1: Chemical and Physical Properties
Boc-D-Arg(Pbf)-OH is a white to off-white powder.[1] It is an amino acid derivative commonly

utilized in peptide synthesis.[1][2] Key identifiers and properties are summarized below.

Identifier Value

CAS Number 186698-61-3[1]

Molecular Formula C24H38N4O7S[3][4][5]

Molecular Weight 526.65 g/mol [3][4][5]

Appearance White to off-white solid/powder[1][2]

Solubility
Sparingly soluble in water.[1] Soluble in DMSO

(200 mg/mL with ultrasonic assistance).[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b558569?utm_src=pdf-interest
https://www.benchchem.com/product/b558569?utm_src=pdf-body
https://www.benchchem.com/product/b558569?utm_src=pdf-body
https://wap.guidechem.com/product/listc_keys-BOC-D-ARG%28PBF%29-OH.html
https://wap.guidechem.com/product/listc_keys-BOC-D-ARG%28PBF%29-OH.html
https://www.medchemexpress.com/boc-d-arg-pbf-oh.html
https://wap.guidechem.com/product/listc_keys-BOC-D-ARG%28PBF%29-OH.html
https://www.chemicalbook.com/msds/boc-arg-pbf-oh.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0326191.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Arg_Pbf_-OH
https://www.chemicalbook.com/msds/boc-arg-pbf-oh.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0326191.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Arg_Pbf_-OH
https://wap.guidechem.com/product/listc_keys-BOC-D-ARG%28PBF%29-OH.html
https://www.medchemexpress.com/boc-d-arg-pbf-oh.html
https://wap.guidechem.com/product/listc_keys-BOC-D-ARG%28PBF%29-OH.html
https://www.medchemexpress.com/boc-d-arg-pbf-oh.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 2: Safety and Hazard Information
While many sources do not classify Boc-D-Arg(Pbf)-OH as a hazardous substance under

GHS criteria, it is prudent to handle it with care, as it may cause skin and eye irritation.[1][6]

GHS Classification
There is no uniform GHS classification for this compound. Some reports indicate it does not

meet the criteria for a hazardous substance, while others suggest it may be an irritant.[6]

Potential Health Effects
Inhalation: May be harmful if inhaled and could cause respiratory tract irritation.

Skin Contact: May cause skin irritation.

Eye Contact: May cause eye irritation.[1]

Ingestion: May be harmful if swallowed.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[3][7]

Skin Contact Wash off with soap and plenty of water.[3][7]

Eye Contact

Flush eyes with water as a precaution. Remove

contact lenses if present and easy to do.

Continue rinsing.[3][7]

Ingestion
Rinse mouth with water. Never give anything by

mouth to an unconscious person.[3][7]

Section 3: Handling and Storage Protocols
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Proper handling and storage are critical to maintain the chemical's integrity and prevent

exposure.

Personal Protective Equipment (PPE)
PPE Category Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.

Skin Protection Wear protective gloves (e.g., nitrile rubber).

Respiratory Protection
Use a dust mask or respirator if handling large

quantities or if dust is generated.

Body Protection Wear a laboratory coat.

Handling Procedures
Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.[7]

Keep away from heat and sources of ignition.[8]

Wash hands thoroughly after handling.

Storage Conditions
Parameter Recommended Condition

Temperature
Store in a cool, dry place.[1] Recommended

storage is in a freezer at or below -20°C.[9]

Container
Keep the container tightly closed in a dry and

well-ventilated place.[7][8]

Incompatibilities Avoid strong oxidizing agents.
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Section 4: Accidental Release and Disposal
Accidental Release Measures
In the event of a spill, wear appropriate PPE. For small spills, use appropriate tools to put the

spilled solid in a convenient waste disposal container. For large spills, shovel the material into a

suitable container for disposal.[8] Avoid generating dust.

Disposal Considerations
Dispose of waste material in accordance with federal, state, and local environmental control

regulations.[8]

Section 5: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][7]

Hazardous Combustion Products: Combustion may produce carbon oxides, nitrogen oxides

(NOx), and sulfur oxides.[3][7]

Fire-Fighting Equipment: Wear a self-contained breathing apparatus for firefighting if

necessary.[7]

Section 6: Experimental Workflow and Hazard
Mitigation
The following diagrams illustrate a standard workflow for handling chemical reagents like Boc-
D-Arg(Pbf)-OH and the logical approach to hazard mitigation.
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Caption: General laboratory workflow for Boc-D-Arg(Pbf)-OH.
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Caption: Hazard mitigation strategy for Boc-D-Arg(Pbf)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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